Cas no 1181650-34-9 (4-(3-Nitrophenyl)-1-piperazinepropanamine)
4-(3-Nitrophenyl)-1-piperazinepropanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinepropanamine, 4-(3-nitrophenyl)-
- 3-[4-(3-nitrophenyl)piperazin-1-yl]propan-1-amine
- 3-(4-(3-Nitrophenyl)piperazin-1-yl)propan-1-amine
- 4-(3-Nitrophenyl)-1-piperazinepropanamine
-
- Inchi: 1S/C13H20N4O2/c14-5-2-6-15-7-9-16(10-8-15)12-3-1-4-13(11-12)17(18)19/h1,3-4,11H,2,5-10,14H2
- InChI Key: WJKKDSLRANDQMF-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=CC(=C1)N1CCN(CCCN)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 287
- XLogP3: 1.1
- Topological Polar Surface Area: 78.3
4-(3-Nitrophenyl)-1-piperazinepropanamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(3-Nitrophenyl)-1-piperazinepropanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P992505-2.5mg |
4-(3-Nitrophenyl)-1-piperazinepropanamine |
1181650-34-9 | 2.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P992505-5mg |
4-(3-Nitrophenyl)-1-piperazinepropanamine |
1181650-34-9 | 5mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P992505-25mg |
4-(3-Nitrophenyl)-1-piperazinepropanamine |
1181650-34-9 | 25mg |
$ 135.00 | 2022-06-03 |
4-(3-Nitrophenyl)-1-piperazinepropanamine Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 4-(3-Nitrophenyl)-1-piperazinepropanamine
Introduction to 4-(3-Nitrophenyl)-1-piperazinepropanamine (CAS No. 1181650-34-9)
4-(3-Nitrophenyl)-1-piperazinepropanamine, with the CAS number 1181650-34-9, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperazines, which are widely studied for their diverse biological activities, including antipsychotic, antidepressant, and anti-inflammatory properties.
The molecular structure of 4-(3-Nitrophenyl)-1-piperazinepropanamine consists of a piperazine ring attached to a propylamine chain, with a nitrophenyl group substituent. The presence of the nitro group imparts unique chemical and biological properties to the molecule, making it an interesting candidate for further investigation in drug discovery and development.
Recent studies have highlighted the potential of 4-(3-Nitrophenyl)-1-piperazinepropanamine in various therapeutic areas. One notable application is its use as a potential treatment for neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress. These findings suggest that 4-(3-Nitrophenyl)-1-piperazinepropanamine could be a valuable lead compound for developing new therapies for conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective properties, 4-(3-Nitrophenyl)-1-piperazinepropanamine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This makes it a promising candidate for treating inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.
The pharmacokinetic profile of 4-(3-Nitrophenyl)-1-piperazinepropanamine has been extensively studied to understand its behavior in biological systems. Research has shown that this compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. However, further studies are needed to optimize its pharmacokinetic properties and enhance its therapeutic index.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-(3-Nitrophenyl)-1-piperazinepropanamine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.
In conclusion, 4-(3-Nitrophenyl)-1-piperazinepropanamine (CAS No. 1181650-34-9) is a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
1181650-34-9 (4-(3-Nitrophenyl)-1-piperazinepropanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)